Cas no 1211578-32-3 (6-Bromo-5-fluoropyridin-3-ol)

• Product Name: 6-Bromo-5-fluoropyridin-3-ol
• CAS No: 1211578-32-3
• MF: C₅H₃BrFNO
• MW: 191.985823869705
• CID: 1083640
• PubChem ID: 73553597
• Update Time: 2025-05-25

6-Bromo-5-fluoropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-fluoropyridin-3-ol
• 6-Bromo-5-fluoro-3-pyridinol
• MFCD16609911
• CS-0442463
• DB-369182
• DTXSID501309220
• SY311172
• 1211578-32-3

• Inchi： 1S/C5H3BrFNO/c6-5-4(7)1-3(9)2-8-5/h1-2,9H
• InChI Key： GPCPOKXGHTXADA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=N1)O)F

Computed Properties

• Exact Mass: 190.93820g/mol
• Monoisotopic Mass: 190.93820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 6-Bromo-5-fluoropyridin-3-ol

Comprehensive Overview of 6-Bromo-5-fluoropyridin-3-ol (CAS No. 1211578-32-3): Properties, Applications, and Industry Insights

6-Bromo-5-fluoropyridin-3-ol (CAS No. 1211578-32-3) is a halogenated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromine and fluorine substitutions, serves as a versatile building block in synthetic chemistry. Its molecular formula, C₅H₃BrFNO, and unique structural features make it valuable for designing bioactive molecules targeting enzymes and receptors.

The growing demand for fluorinated pyridines in drug discovery aligns with trends in precision medicine and small-molecule therapeutics. Researchers frequently search for "6-Bromo-5-fluoropyridin-3-ol solubility" or "CAS 1211578-32-3 synthesis method," reflecting its experimental relevance. The compound’s hydrogen-bonding capacity (due to the hydroxyl group) and electron-withdrawing effects (from halogens) enable diverse reactivity patterns, supporting applications in kinase inhibitor development and crop protection agents.

Recent studies highlight 6-Bromo-5-fluoropyridin-3-ol as a precursor for PET radiotracers, addressing the need for non-invasive diagnostic tools in oncology. Its meta-substituted pyridine core facilitates selective modifications, a feature often queried as "how to functionalize 6-Bromo-5-fluoropyridin-3-ol." Analytical data (e.g., NMR spectra and HPLC purity) are critical for quality control, with labs prioritizing "CAS 1211578-32-3 characterization" protocols.

From an industrial perspective, the compound’s stability under Grignard reactions and Suzuki couplings makes it attractive for scalable production. Environmental considerations drive interest in "green chemistry approaches for 6-Bromo-5-fluoropyridin-3-ol," emphasizing solvent-free or catalytic methods. Regulatory-compliant suppliers ensure adherence to REACH and GMP standards, crucial for global distribution.

Emerging applications in material science, such as organic semiconductors, further expand its utility. The compound’s electronic properties (measured via DFT calculations) are frequently studied, as seen in searches for "6-Bromo-5-fluoropyridin-3-ol HOMO-LUMO gap." Collaborative research between academia and industry continues to uncover novel uses, reinforcing its role in innovation.